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Compound of Interest

Compound Name: 5-FAM-GpYLPQTV-NHZ2

Cat. No.: B12381327

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical
applications of the fluorescently labeled peptide, 5-FAM-GpYLPQTV-NH2. This peptide is a
valuable tool for researchers studying Signal Transducer and Activator of Transcription 3
(STAT3), a key protein involved in various cellular processes and a target for cancer therapy.

Commercial Availability

Several commercial suppliers offer 5-FAM-GpYLPQTV-NH2, either as a catalog item or
through custom peptide synthesis services. The following table summarizes the readily
available information from prominent suppliers.
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Supplier Product Name  Purity CAS Number Notes
Stated to be a
fluorescently
5-FAM- labeled peptide
AbMole - :
o GpYLPQTV- Not specified 769166-98-5[1] with STAT3
BioScience N .
NH2[1] inhibitory activity.
For research use
only.[1]
A fluorescently
labeled peptide
5-FAM- with STAT3
MedChemExpres N o o
GpYLPQTV- 99.96%][3] Not specified inhibitory activity,
s
NH2[2][3] suitable for
cancer research.
[2][3]
Mentioned as the
synthesizer of
the peptide for a
Custom >95% (as per ] research study,
Prolmmune ] ) Not applicable o
Synthesis[4] cited study)[4] indicating custom

synthesis
capabilities.[4][5]
[61[7]

STAT3 Signaling Pathway and Inhibition by 5-FAM-
GpYLPQTV-NH2

The peptide 5-FAM-GpYLPQTV-NH2 acts as an inhibitor of STAT3. STAT3 is a transcription
factor that, when activated, plays a crucial role in cell proliferation, differentiation, and

apoptosis.[4] In many cancers, STAT3 is persistently activated, leading to uncontrolled cell
growth. The peptide GpYLPQTV-NH2 is derived from the IL-6 receptor (gp130) and binds with
high affinity to the SH2 domain of STAT3, preventing its dimerization and subsequent

downstream signaling. The 5-FAM label provides a fluorescent tag for detection in various

assays.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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